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Compound of Interest

Compound Name: Miconazole-d5

Cat. No.: B3025806 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for Miconazole-d5, a

deuterated analog of the antifungal agent Miconazole. For the purpose of this guide, the safety

and handling precautions for Miconazole are considered applicable to Miconazole-d5, as

specific comprehensive safety data for the deuterated compound is limited. Miconazole-d5 is

primarily intended for use as an internal standard in analytical applications, such as for the

quantification of miconazole by GC- or LC-MS.[1][2]

Chemical and Physical Properties
Miconazole-d5 is a solid, crystalline powder that is white to off-white in color.[3] It is soluble in

acetonitrile, DMSO, and methanol.[1]
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Property Data Reference

Chemical Formula C18H9Cl4D5N2O [1]

Formula Weight 421.2 [1]

CAS Number 1216653-50-7 [1]

Appearance

White to off-white

solid/powdered solid/crystalline

powder

[3]

Melting Point
170°C (338°F) (for

Miconazole)
[3]

Purity
≥99% deuterated forms (d1-

d5)
[1]

Solubility
Soluble in Acetonitrile, DMSO,

and Methanol
[1]

Stability
Stable for at least 4 years

when stored at -20°C
[1]

Hazard Identification and Toxicology
Miconazole is classified as harmful if swallowed.[4][5] It may cause an allergic skin reaction.

Toxicological Data (for Miconazole):

Test Species Route Value Reference

LD50 Rat Oral 500 mg/kg [3]

LD50 Rat Oral 550 mg/kg [6]

LD50 Mouse Oral 519 mg/kg [4][6]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[6]
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Skin Contact: May cause skin irritation and may lead to an allergic skin reaction.[6]

Eye Contact: May cause eye irritation.[7]

Ingestion: Harmful if swallowed.[4][5] May cause gastrointestinal irritation with symptoms like

nausea, vomiting, and diarrhea.[6]

First Aid Measures
Exposure Route First Aid Protocol Reference

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[3][8]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. If skin

irritation or a rash occurs, seek

medical attention.

[3][8]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Get medical

attention if irritation persists.

[3][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[3][4]
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Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.[3]

Wash hands thoroughly after handling.[4][8]

Use only in a well-ventilated area or with local exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[4][8]

Storage:

Store at -20°C for long-term stability.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][8]

Protect from moisture.[9]

Personal Protective Equipment (PPE)
Protection Type Specifications Reference

Eye/Face Protection
Wear chemical safety goggles

or glasses.
[3][8]

Skin Protection
Wear a lab coat and

appropriate protective gloves.
[3][8]

Respiratory Protection

Use a dust respirator if

ventilation is inadequate or if

dust is generated.

[3][8]

Accidental Release Measures
Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Clean the contaminated surface with water and dispose of according to local and
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regional authority requirements.[3]

Large Spills: Use a shovel to put the material into a convenient waste disposal container.

Finish cleaning by spreading water on the contaminated surface and allowing it to evacuate

through the sanitary system, if permissible.[3]

General Precautions: Ensure adequate ventilation. Avoid dust formation. Keep people away

from and upwind of the spill.[6] Do not let the product enter drains.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3][8]

Unsuitable Extinguishing Media: Do not use a water jet.[3]

Specific Hazards: As with most organic solids, fire is possible at elevated temperatures. Fine

dust dispersed in air in sufficient concentrations and in the presence of an ignition source is a

potential dust explosion hazard.[3]

Hazardous Combustion Products: Carbon oxides (CO, CO2), nitrogen oxides (NO, NO2),

and halogenated compounds.[3]

Experimental Protocols & Workflows
While specific experimental protocols for the safety assessment of Miconazole-d5 are not

publicly available, the handling and use of this compound in a research setting should follow a

stringent workflow to minimize exposure and ensure safety.

Logical Workflow for Safe Handling of Miconazole-d5
The following diagram illustrates a standard workflow for handling Miconazole-d5 in a

laboratory setting, from receipt to disposal.
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Safe Handling Workflow for Miconazole-d5

Receiving and Storage

Experiment Preparation

Experimentation

Cleanup and Disposal

Receive Shipment

Inspect for Damage

Store at -20°C

Don Appropriate PPE

Weigh in Ventilated Enclosure

Dissolve in Suitable Solvent

Perform Experiment (e.g., LC-MS)

Decontaminate Work Area

Dispose of Waste per Regulations

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Miconazole-d5.
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First Aid Response Signaling Pathway
This diagram outlines the decision-making process and actions to be taken in the event of an

exposure to Miconazole-d5.

First Aid Response for Miconazole-d5 Exposure

Exposure Occurs

Identify Exposure Route

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 min Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: First aid decision pathway for Miconazole-d5 exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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